Cas no 1134942-20-3 (2,6-Ditolylbenzo[1,2-b:4,5-b′]dithiophene)

• Product Name: 2,6-Ditolylbenzo[1,2-b:4,5-b′]dithiophene
• CAS No: 1134942-20-3
• MF: C₂₄H₁₈S₂
• MW: 370.529723644257
• CID: 2602711
• PubChem ID: 329767326
• Update Time: 2024-11-04

2,6-Ditolylbenzo[1,2-b:4,5-b′]dithiophene Chemical and Physical Properties

Names and Identifiers

• 2,6-Ditolylbenzo[1,2-b:4,5-b′]dithiophene
• DT-BDT
• 2,6-Ditolylbenzo[1,2-b:4,5-b']dithiophene sublimed grade, 95%
• 2,6-Di-p-tolylbenzo[1,2-b:4,5-b']dithiophene
• SCHEMBL3621380
• 2,6-Ditolylbenzo[1,2-b:4,5-b']dithiophene, sublimed grade, 95%
• 1134942-20-3

• MDL： MFCD22666454
• Inchi： 1S/C24H18S2/c1-15-3-7-17(8-4-15)21-11-19-13-24-20(14-23(19)25-21)12-22(26-24)18-9-5-16(2)6-10-18/h3-14H,1-2H3
• InChI Key： DWVXIELPJDWPNY-UHFFFAOYSA-N
• SMILES： C12=CC3C=C(C4=CC=C(C)C=C4)SC=3C=C1C=C(C1=CC=C(C)C=C1)S2

Computed Properties

• Exact Mass: 370.08499292g/mol
• Monoisotopic Mass: 370.08499292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Melting Point: 427-432 °C

2,6-Ditolylbenzo[1,2-b:4,5-b′]dithiophene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：